N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C19H18ClN5O2/c20-17-11-15(3-6-18(17)24-7-9-27-10-8-24)23-19(26)14-1-4-16(5-2-14)25-12-21-22-13-25/h1-6,11-13H,7-10H2,(H,23,26)
• InChI Key: ZFAISUIJCLGKNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)N4C=NN=C4)Cl
• Molecular Formula: C19H18ClN5O2
• Molecular Weight: 383.8 g/mol

Description

N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide, also known as CTB or CTB-01, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of benzamide derivatives and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, studies have suggested that it exerts its therapeutic effects through multiple pathways. This compound has been shown to modulate the activity of several enzymes and signaling pathways involved in inflammation, oxidative stress, and cell survival. It has also been shown to interact with several ion channels and receptors involved in pain perception and neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and oxidative stress in various animal models. This compound has also been shown to protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide is its versatility in scientific research. It has been shown to exhibit a wide range of therapeutic effects, making it suitable for studying various diseases and conditions. Additionally, this compound has been shown to have a good safety profile in preclinical studies. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide research. One area of interest is the development of this compound-based therapies for neurodegenerative diseases and cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its interactions with various enzymes and receptors. Furthermore, the development of more efficient synthesis methods for this compound and its analogs could facilitate their use in scientific research and drug development. Finally, studies are needed to investigate the safety and efficacy of this compound in clinical trials.
Conclusion
In conclusion, this compound is a promising compound that has gained significant attention in scientific research. It exhibits a wide range of therapeutic effects and has been investigated for its potential in treating various diseases and conditions. The synthesis method for this compound has been optimized to achieve high purity and yield, making it suitable for scientific research applications. Future research directions for this compound include the development of this compound-based therapies, elucidation of its mechanism of action, and investigation of its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide involves a multistep process that includes the reaction of 3-chloro-4-(4-morpholinyl)aniline with 4-(4H-1,2,4-triazol-4-yl)benzoyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain this compound. The synthesis method for this compound has been optimized to achieve high purity and yield, making it suitable for scientific research applications.

Scientific Research Applications

N-[3-chloro-4-(4-morpholinyl)phenyl]-4-(4H-1,2,4-triazol-4-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. This compound has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its anticancer properties, with promising results in preclinical studies. This compound has also been used as a tool in neuroscience research, particularly in studying the neural circuits involved in pain perception.